Cas no 1797087-00-3 (N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide)

N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide is a specialized organic compound featuring a unique azetidine carboxamide core with an ethoxyphenyl substituent and a 2-methylpropanesulfonyl moiety. This structure imparts distinct physicochemical properties, including potential reactivity and solubility characteristics suitable for pharmaceutical or agrochemical applications. The sulfonyl group enhances stability and may influence binding interactions, while the ethoxyphenyl fragment could contribute to lipophilicity. The compound’s modular design allows for further functionalization, making it a versatile intermediate in synthetic chemistry. Its well-defined molecular architecture supports precise research applications, particularly in drug discovery or material science, where tailored sulfonamide derivatives are of interest.
N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide structure
1797087-00-3 structure
Product Name:N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide
CAS No:1797087-00-3
MF:C16H24N2O4S
MW:340.437763214111
CID:5369607
Update Time:2025-05-21

N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide
    • N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide
    • Inchi: 1S/C16H24N2O4S/c1-4-22-15-8-6-5-7-14(15)17-16(19)18-9-13(10-18)23(20,21)11-12(2)3/h5-8,12-13H,4,9-11H2,1-3H3,(H,17,19)
    • InChI Key: CIOZBJSAEZWBMQ-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=CC=C2OCC)=O)CC(S(CC(C)C)(=O)=O)C1

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Additional information on N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide

Introduction to N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide (CAS No. 1797087-00-3)

N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide, a compound with the chemical identifier CAS No. 1797087-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The compound's molecular structure consists of several key functional groups, including an azetidine ring, an ethoxyphenyl moiety, and a 2-methylpropanesulfonyl group. These components contribute to its unique chemical properties and reactivity, making it a promising candidate for further investigation in various therapeutic contexts.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The azetidine ring, in particular, has been extensively studied for its ability to serve as a scaffold in drug design. Its cyclic structure allows for the integration of multiple pharmacophores, enhancing its potential as a lead compound in the discovery of new therapeutic agents.

The ethoxyphenyl group adds another layer of complexity to the molecule, contributing to its lipophilicity and potential interaction with biological targets. This group has been shown to modulate the pharmacokinetic profile of drugs, influencing their absorption, distribution, metabolism, and excretion. Such properties are crucial in determining the overall efficacy and safety of a pharmaceutical compound.

The presence of the 2-methylpropanesulfonyl group further enhances the compound's chemical diversity. Sulfonamide derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The incorporation of this group into N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide may contribute to its potential therapeutic applications by enhancing binding affinity to biological targets.

Recent studies have highlighted the importance of structural optimization in the development of novel pharmaceutical compounds. Computational modeling and experimental techniques have been employed to elucidate the interactions between N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide and potential biological targets. These studies have provided valuable insights into its mechanism of action and have identified key residues that contribute to its binding affinity.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for the development of novel agrochemicals and materials science applications. The ability to modify specific functional groups allows for fine-tuning of its properties, making it adaptable to various industrial needs.

In conclusion, N-(2-ethoxyphenyl)-3-(2-methylpropanesulfonyl)azetidine-1-carboxamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a promising candidate for further investigation in drug development and other industrial applications. Continued research into this compound is expected to yield valuable insights into its pharmacological properties and potential therapeutic uses.

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